![molecular formula C10H22Cl2N2O2 B1470839 1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride CAS No. 1384427-53-5](/img/structure/B1470839.png)
1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride
Overview
Description
1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride, also known as PEP, is a chemical compound that has been extensively studied for its potential use in scientific research. PEP is a synthetic molecule that is structurally similar to the neurotransmitter GABA (gamma-aminobutyric acid) and has been shown to have anxiolytic and sedative effects in animal studies.
Mechanism of Action
1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride is thought to exert its effects by binding to GABA receptors in the brain, which are responsible for regulating the activity of the neurotransmitter GABA. By binding to these receptors, 1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride may enhance the inhibitory effects of GABA, leading to decreased neuronal activity and a reduction in anxiety and other related symptoms.
Biochemical and Physiological Effects:
1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride has been shown to have a number of biochemical and physiological effects in animal studies. It has been shown to increase GABA levels in the brain, as well as to decrease the activity of the stress hormone cortisol. Additionally, 1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride has been shown to increase the activity of the neurotransmitter serotonin, which is involved in mood regulation.
Advantages and Limitations for Lab Experiments
1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride has a number of advantages for use in lab experiments. It is a synthetic molecule that can be easily synthesized in large quantities, and it has been extensively studied for its potential use in scientific research. However, there are also some limitations to the use of 1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride in lab experiments. For example, it has not been extensively studied in humans, and its effects may differ from those observed in animal studies.
Future Directions
There are a number of potential future directions for research on 1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride. One area of interest is the potential use of 1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride in the treatment of anxiety and related disorders in humans. Additionally, further studies are needed to fully elucidate the mechanism of action of 1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride and to identify any potential side effects or limitations to its use. Finally, there may be potential applications for 1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride in the treatment of other neurological disorders, such as epilepsy or Parkinson's disease.
Scientific Research Applications
1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and sedative effects in animal studies, and may be useful in the treatment of anxiety and related disorders.
properties
IUPAC Name |
1-(oxolan-2-yl)-2-piperazin-1-ylethanol;dihydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O2.2ClH/c13-9(10-2-1-7-14-10)8-12-5-3-11-4-6-12;;/h9-11,13H,1-8H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTGUZTZHWQKGDU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(CN2CCNCC2)O.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22Cl2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Oxolan-2-yl)-2-(piperazin-1-yl)ethan-1-ol dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.